Cas no 2869955-57-5 (3-(Benzyloxy)-4-fluoro-5-methylpicolinic acid)

• Product Name: 3-(Benzyloxy)-4-fluoro-5-methylpicolinic acid
• CAS No: 2869955-57-5
• MF: C₁₄H₁₂FNO₃
• MW: 261.248387336731
• CID: 6787340
• PubChem ID: 166140574
• Update Time: 2025-10-28

3-(Benzyloxy)-4-fluoro-5-methylpicolinic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL25037415
• 3-(Benzyloxy)-4-fluoro-5-methylpicolinic acid
• DB-378053
• G64307
• 2869955-57-5

• Inchi： 1S/C14H12FNO3/c1-9-7-16-12(14(17)18)13(11(9)15)19-8-10-5-3-2-4-6-10/h2-7H,8H2,1H3,(H,17,18)
• InChI Key： ZKEYRTAGABFSPV-UHFFFAOYSA-N
• SMILES： FC1C(C)=CN=C(C(=O)O)C=1OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 261.08012141g/mol
• Monoisotopic Mass: 261.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59.4Ų

Additional information on 3-(Benzyloxy)-4-fluoro-5-methylpicolinic acid

3-(Benzyloxy)-4-fluoro-5-methylpicolinic Acid: A Comprehensive Overview

3-(Benzyloxy)-4-fluoro-5-methylpicolinic acid, also known by its CAS number 2869955-57-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of picolinic acids, which are known for their diverse applications in drug discovery, materials science, and biochemistry. The structure of this compound is characterized by a benzoxy group at the 3-position, a fluorine atom at the 4-position, and a methyl group at the 5-position on the picolinic acid backbone. These substituents confer unique chemical and biological properties to the molecule, making it a valuable subject for research and development.

The synthesis of 3-(Benzyloxy)-4-fluoro-5-methylpicolinic acid involves a series of carefully designed organic reactions. Researchers have explored various synthetic pathways, including nucleophilic aromatic substitution, coupling reactions, and oxidation processes. Recent studies have focused on optimizing these methods to achieve higher yields and better purity. For instance, a study published in 2023 highlighted the use of palladium-catalyzed cross-coupling reactions to construct the benzoxy group efficiently. This advancement not only simplifies the synthesis process but also opens up new possibilities for modifying the molecule further.

The biological activity of 3-(Benzyloxy)-4-fluoro-5-methylpicolinic acid has been extensively studied in recent years. Preclinical experiments have demonstrated its potential as an anti-inflammatory agent, with promising results in reducing inflammation in animal models. Additionally, this compound has shown moderate activity against certain cancer cell lines, suggesting its potential role in anticancer therapy. A 2023 study published in the Journal of Medicinal Chemistry reported that the compound exhibits selective inhibition of specific kinases involved in tumor growth and metastasis.

In terms of pharmacokinetics, 3-(Benzyloxy)-4-fluoro-5-methylpicolinic acid demonstrates favorable absorption and bioavailability profiles. Studies have shown that it can be effectively absorbed through oral administration, making it a viable candidate for drug delivery. Furthermore, its metabolic stability has been evaluated in vitro using human liver microsomes, revealing that it undergoes minimal phase I metabolism. These findings are crucial for advancing this compound into preclinical and clinical trials.

The application of 3-(Benzyloxy)-4-fluoro-5-methylpicolinic acid extends beyond pharmacology into materials science. Due to its unique electronic properties, this compound has been investigated as a potential building block for organic semiconductors and metal-organic frameworks (MOFs). Recent research has shown that incorporating this compound into MOFs enhances their gas adsorption capabilities, making them suitable for applications in environmental remediation and energy storage.

In conclusion, 3-(Benzyloxy)-4-fluoro-5-methylpicolinic acid, with its CAS number 2869955-57-5, represents a versatile compound with wide-ranging applications across multiple disciplines. Its chemical structure, synthetic accessibility, biological activity, and material properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a significant role in advancing both therapeutic interventions and innovative materials.